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Compound of Interest

Compound Name: 1,5-anhydro-D-mannitol

Cat. No.: B015279 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling 1,5-anhydro-D-mannitol (CAS 492-93-3), a carbohydrate metabolism

regulator. By adhering to these procedural steps, you can maintain a safe laboratory

environment while handling this compound.

Personal Protective Equipment (PPE) and Handling
While 1,5-anhydro-D-mannitol is generally not classified as a hazardous substance,

adherence to standard laboratory safety protocols is crucial to minimize exposure and prevent

contamination.

Recommended Personal Protective Equipment:

PPE Category Item Specification

Eye Protection Safety glasses or goggles
Should be worn at all times in

the laboratory.

Hand Protection Disposable nitrile gloves
Inspect for tears or holes

before use.

Body Protection Laboratory coat
To protect skin and clothing

from spills.
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Handling Procedures:

Work in a well-ventilated area to avoid inhalation of any fine particles.

Avoid generating dust when handling the solid material.

Use appropriate tools (e.g., spatula, weighing paper) to handle the substance.

After handling, wash hands thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining a safe and organized laboratory.

Storage:

Store in a tightly sealed container.

Keep in a cool and dry place, with some suppliers recommending refrigeration at

temperatures between 0°C and 8°C.

Disposal: As a non-hazardous substance, disposal procedures for 1,5-anhydro-D-mannitol
are generally less stringent than for hazardous materials. However, always consult and follow

your institution's and local regulations for chemical waste disposal.

General Disposal Guidelines:

Solid Waste: Uncontaminated 1,5-anhydro-D-mannitol can typically be disposed of in the

regular solid waste stream, provided it is not mixed with any hazardous materials.[1][2]

Contaminated Waste: Any 1,5-anhydro-D-mannitol that has been contaminated with a

hazardous substance must be treated as hazardous waste and disposed of according to the

regulations for the contaminating substance.

Containers: Empty containers should be rinsed thoroughly with a suitable solvent before

disposal. The rinsate may need to be collected as chemical waste, depending on the solvent
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used and local regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling 1,5-anhydro-D-
mannitol in a laboratory setting.

Preparation

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

1. Suit Up

Handling
(Weighing, Transferring)
- Avoid dust generation

- Use in well-ventilated area

2. Proceed with Caution

Storage
- Tightly sealed container
- Cool, dry place (0-8°C)

3a. Store Unused Material

Disposal
- Follow institutional and local regulations

- Dispose of as non-hazardous solid waste if uncontaminated

3b. Dispose of Waste

Cleanup
- Decontaminate work surfaces

- Wash hands thoroughly

4. Final Steps

Click to download full resolution via product page

Workflow for Handling 1,5-anhydro-D-mannitol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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